Cas no 180605-36-1 (2-(4-methylpiperazin-1-yl)aniline)

2-(4-methylpiperazin-1-yl)aniline Properties

Names and Identifiers

• 2-(4-Methyl-1-piperazinyl)aniline
• TIMTEC-BB SBB007133
• ASISCHEM Z51464
• ART-CHEM-BB B021944
• CHEMBRDG-BB 4010388
• AKOS BB-7895
• AKOS B021944
• 2-(4-METHYL-PIPERAZIN-1-YL)-PHENYLAMINE
• 2-(4-Methylpiperazin-1-yl)aniline
• 1-(2-Aminophenyl)-4-methylpiperazine
• 2-(2-PYRIMIDINYL)-1,3-THIAZOLE-4-CARBOXYLIC ACID
• 2-(4-methylpiperazin-1-yl)aniline(SALTDATA: FREE)
• 2-(4-Methylpiperazino)aniline
• NSC 145003
• 2-(4-Methylpiperazine)aniline
• 2-(4-Methyl-1-Piperazinyl)Anil
• 2-(4-methylpiperazin-1-yl)anil
• Benzenamine, 2-(4-methyl-1-piperazinyl)-
• 2-(4-methylpiperazinyl)phenylamine
• NSC145003
• PubChem13000
• MLS000528973
• 2-(4-methylpiperazin)aniline
• KSC496A9R
• Jsp0
• 180605-36-1
• 6-Amino-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide
• FT-0643742
• Z57625083
• BDBM50097721
• SCHEMBL1926749
• CS-W003132
• A4002
• 2-(4-methylpiperazin-1-yl)-aniline
• CL1602
• QSS
• Q27193623
• EN300-11843
• 2-(4-methylpiperazin-1-yl)aniline, AldrichCPR
• DTXSID60301626
• F1911-3703
• AKOS000103050
• HMS2318E12
• MFCD04035359
• NSC-145003
• AC-3593
• PS-5147
• CHEMBL1879790
• W-206285
• SY007572
• CHEBI:113157
• AM803393
• M2592
• A835370
• INWHDRNGZMHXEZ-UHFFFAOYSA-N
• SMR000121448
• 2-(4-methyl-1-piperazinyl)-benzenamine
• BB 0245145
• STK141998
• DB-019464
• +Expand

• MDL： MFCD04035359
• InChIKey： INWHDRNGZMHXEZ-UHFFFAOYSA-N
• Inchi： 1S/C11H17N3/c1-13-6-8-14(9-7-13)11-5-3-2-4-10(11)12/h2-5H,6-9,12H2,1H3
• SMILES： N1(C2=C([H])C([H])=C([H])C([H])=C2N([H])[H])C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 191.14200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 191.142
• Heavy Atom Count: 14
• Complexity: 175
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 32.5

Experimental Properties

• LogP: 1.60470
• PSA: 32.50000
• Boiling Point: 321.2℃ at 760 mmHg
• Melting Point: 103.0 to 107.0 deg-C
• Flash Point: 146.1℃
• Color/Form: Yellow to Brown Solid
• Density: 1.092

2-(4-methylpiperazin-1-yl)aniline Security Information

• Symbol: GHS05 GHS07
• Safety Term：S22;S26;S36/37/39;S45
• Safety Instruction： S22-S26-S36/37/39-S45
• Risk Phrases：R20/21/22; R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3263 8/PG III
• Hazard Statement： H302+H312+H332-H314
• Warning Statement： P260-P264-P270-P271-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Prompt：dangerous
• Storage Condition：Room temperature
• PackingGroup：III
• Risk Phrases： R20/21/22;R34
• Signal Word：Warning
• HazardClass：IRRITANT

2-(4-methylpiperazin-1-yl)aniline Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides